Cas no 1225943-41-8 (2-Chloro-N-[2-(1H-pyrrol-1-yl)ethyl]propanamide)

• Product Name: 2-Chloro-N-[2-(1H-pyrrol-1-yl)ethyl]propanamide
• CAS No: 1225943-41-8
• MF: C₉H₁₃ClN₂O
• MW: 200.665321111679
• CID: 5456735
• PubChem ID: 82110096
• Update Time: 2025-05-23

2-Chloro-N-[2-(1H-pyrrol-1-yl)ethyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 1225943-41-8
• EN300-4249519
• 2-chloro-N-[2-(1H-pyrrol-1-yl)ethyl]propanamide
• Z1269131562
• 2-Chloro-N-[2-(1H-pyrrol-1-yl)ethyl]propanamide

• Inchi： 1S/C9H13ClN2O/c1-8(10)9(13)11-4-7-12-5-2-3-6-12/h2-3,5-6,8H,4,7H2,1H3,(H,11,13)
• InChI Key： HDMJMZYNGVAGMT-UHFFFAOYSA-N
• SMILES： C(NCCN1C=CC=C1)(=O)C(Cl)C

Computed Properties

• Exact Mass: 200.0716407g/mol
• Monoisotopic Mass: 200.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 34Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 375.3±27.0 °C(Predicted)
• pka: 13.36±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles

Additional information on 2-Chloro-N-[2-(1H-pyrrol-1-yl)ethyl]propanamide

Comprehensive Overview of 2-Chloro-N-[2-(1H-pyrrol-1-yl)ethyl]propanamide (CAS No. 1225943-41-8): Properties, Applications, and Industry Insights

In the rapidly evolving field of chemical research and pharmaceutical development, 2-Chloro-N-[2-(1H-pyrrol-1-yl)ethyl]propanamide (CAS No. 1225943-41-8) has garnered significant attention due to its unique structural properties and versatile applications. This compound, often referred to in abbreviated forms in scientific literature, belongs to the class of propanamide derivatives, which are widely studied for their potential in drug discovery and material science. Researchers and industry professionals frequently search for terms like "synthesis of 2-Chloro-N-[2-(1H-pyrrol-1-yl)ethyl]propanamide", "CAS 1225943-41-8 applications", and "pyrrole-containing amides", reflecting the growing interest in this molecule.

The molecular structure of 2-Chloro-N-[2-(1H-pyrrol-1-yl)ethyl]propanamide features a pyrrole ring linked to a chloro-substituted propanamide moiety, a combination that offers intriguing reactivity patterns. This structural motif is particularly relevant in the context of heterocyclic chemistry, a hot topic in 2024 as scientists explore novel bioactive compounds for therapeutic applications. Recent publications have highlighted the compound's potential as a building block for more complex molecules, especially in the development of small-molecule inhibitors and functional materials.

From a synthetic chemistry perspective, CAS 1225943-41-8 presents interesting challenges and opportunities. The presence of both chloro and pyrrole functional groups allows for diverse chemical modifications, making it a valuable intermediate in multi-step synthesis. Current research trends show increased interest in green chemistry approaches to produce such compounds, aligning with the global push for sustainable chemical processes. Laboratories worldwide are investigating catalyst systems and milder reaction conditions for the preparation of N-substituted propanamides like this one.

The physicochemical properties of 2-Chloro-N-[2-(1H-pyrrol-1-yl)ethyl]propanamide have been the subject of several studies. With a molecular weight of 200.66 g/mol, this crystalline solid exhibits specific solubility characteristics that influence its handling and application. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize and quantify this compound, as evidenced by numerous queries about "CAS 1225943-41-8 analytical methods" in scientific databases.

In the pharmaceutical sector, derivatives of 2-Chloro-N-[2-(1H-pyrrol-1-yl)ethyl]propanamide have shown promise in preliminary biological screenings. While not itself a drug substance, its structural framework appears in several pharmacologically active compounds under investigation. The pyrrole moiety in particular is recognized for its prevalence in medicinal chemistry, often contributing to target binding affinity and metabolic stability in drug candidates. This connection explains the frequent searches for "pyrrole-ethyl-propanamide bioactivity" and similar terms.

Material science applications of CAS 1225943-41-8 are another area of growing interest. The compound's ability to participate in polymerization reactions and form coordination complexes makes it potentially useful in creating specialty polymers and functional coatings. Recent patents have highlighted its incorporation into advanced material systems, particularly those requiring specific electronic properties or surface characteristics.

Quality control and handling protocols for 2-Chloro-N-[2-(1H-pyrrol-1-yl)ethyl]propanamide follow standard laboratory safety practices. Proper storage conditions, typically under inert atmosphere at controlled temperatures, ensure the compound's stability over time. The scientific community often searches for "CAS 1225943-41-8 stability data" and "pyrrole-ethyl-propanamide handling guidelines", emphasizing the need for reliable technical information about this chemical entity.

Looking ahead, research into 2-Chloro-N-[2-(1H-pyrrol-1-yl)ethyl]propanamide and related compounds is expected to expand, particularly in interdisciplinary applications combining chemical biology, materials engineering, and process chemistry. The compound's structural features position it as a valuable tool in the development of next-generation functional molecules with tailored properties. As synthetic methodologies advance and analytical techniques become more sophisticated, our understanding of this interesting molecule will undoubtedly deepen, opening new possibilities across multiple scientific domains.